Potassium metabisulfite Potassium metabisulfite Potassium metabisulfite appears as a white granular or powdery solid with a sharp odor of sulfur dioxide. Decomposes at 150 to 190 °C. Density 2.3 g / cm3. Contact severely irritates skin, eyes, and mucous membranes. Low toxicity. Used as a food preservative and an antioxidant.
Brand Name: Vulcanchem
CAS No.: 16731-55-8
VCID: VC20912620
InChI: InChI=1S/K.H2O5S2/c;1-6(2)7(3,4)5/h;(H,1,2)(H,3,4,5)
SMILES: [O-]S(=O)S(=O)(=O)[O-].[K+].[K+]
Molecular Formula: H2KO5S2
Molecular Weight: 185.25 g/mol

Potassium metabisulfite

CAS No.: 16731-55-8

Cat. No.: VC20912620

Molecular Formula: H2KO5S2

Molecular Weight: 185.25 g/mol

* For research use only. Not for human or veterinary use.

Potassium metabisulfite - 16731-55-8

Specification

Description Potassium metabisulfite appears as a white granular or powdery solid with a sharp odor of sulfur dioxide. Decomposes at 150 to 190 °C. Density 2.3 g / cm3. Contact severely irritates skin, eyes, and mucous membranes. Low toxicity. Used as a food preservative and an antioxidant.
CAS No. 16731-55-8
Molecular Formula H2KO5S2
Molecular Weight 185.25 g/mol
Standard InChI InChI=1S/K.H2O5S2/c;1-6(2)7(3,4)5/h;(H,1,2)(H,3,4,5)
Standard InChI Key QYFCZKXURBJLPZ-UHFFFAOYSA-N
SMILES [O-]S(=O)S(=O)(=O)[O-].[K+].[K+]
Canonical SMILES OS(=O)S(=O)(=O)O.[K]
Colorform White crystals or crystalline powder
White powde
Melting Point Decomposes at approximately 150 °C

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